Cas no 136663-24-6 (7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester)
136663-24-6 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester
CAS No:136663-24-6
MF:C15H11NO3
MW:253.252743959427
CID:1242031
PubChem ID:19939918
Update Time:2025-04-20
7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester
- methyl 2-phenylbenzoxazole-7-carboxylate
- 136663-24-6
- Methyl 2-phenyl-benzoxazole-7-carboxylate
- PSCBFZVJFSMGPM-UHFFFAOYSA-N
- AKOS024254633
- DTXSID301212625
- SCHEMBL9126988
-
- Inchi: 1S/C15H11NO3/c1-18-15(17)11-8-5-9-12-13(11)19-14(16-12)10-6-3-2-4-7-10/h2-9H,1H3
- InChI Key: PSCBFZVJFSMGPM-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NC2C=CC=C(C(=O)OC)C1=2
Computed Properties
- Exact Mass: 253.07389321g/mol
- Monoisotopic Mass: 253.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 52.3Ų
7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
136663-24-6 (7-Benzoxazolecarboxylic acid, 2-phenyl-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk